![molecular formula C22H18N4O3 B4973436 3-(1-benzofuran-2-yl)-1-(2-cyanoethyl)-N-(4-methoxyphenyl)-1H-pyrazole-4-carboxamide](/img/structure/B4973436.png)
3-(1-benzofuran-2-yl)-1-(2-cyanoethyl)-N-(4-methoxyphenyl)-1H-pyrazole-4-carboxamide
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Overview
Description
Synthesis Analysis
The synthesis of related compounds involves multiple steps, starting from basic structures to more complex molecules. For example, functionalized 3-(benzofuran-2-yl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazole scaffolds have been synthesized through a four-step reaction, starting from o-alkyl derivatives of salicyaldehyde to obtain 2-acetyl benzofuran, followed by Claisen–Schmidt condensation, hydrazine hydration, and coupling with benzoyl chlorides to afford the target compounds (Rangaswamy et al., 2017).
Molecular Structure Analysis
The molecular and crystal structures of similar compounds are often confirmed through X-ray diffraction studies. For instance, the structure of a novel pyrazole derivative was confirmed by single crystal X-ray diffraction studies, demonstrating the importance of molecular geometry in understanding the physical and chemical properties of such compounds (Kumara et al., 2018).
Chemical Reactions and Properties
Compounds within this family exhibit a range of chemical reactivities, including the ability to undergo cyclocondensation reactions. For example, a series of innovative derivatives were synthesized by cyclocondensation of carbohydrazones with thioglycolic acid, showcasing the diverse chemical reactions these compounds can participate in (Idrees et al., 2019).
properties
IUPAC Name |
3-(1-benzofuran-2-yl)-1-(2-cyanoethyl)-N-(4-methoxyphenyl)pyrazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18N4O3/c1-28-17-9-7-16(8-10-17)24-22(27)18-14-26(12-4-11-23)25-21(18)20-13-15-5-2-3-6-19(15)29-20/h2-3,5-10,13-14H,4,12H2,1H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NGCWNEMAMBVVRY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)C2=CN(N=C2C3=CC4=CC=CC=C4O3)CCC#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(1-benzofuran-2-yl)-1-(2-cyanoethyl)-N-(4-methoxyphenyl)-1H-pyrazole-4-carboxamide |
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